Cas no 144238-34-6 ((3R,4R)-4-methylpyrrolidin-3-amine)

• Product Name: (3R,4R)-4-methylpyrrolidin-3-amine
• CAS No: 144238-34-6
• MF: C₅H₁₂N₂
• MW: 100.162180900574
• CID: 108677
• PubChem ID: 10419141
• Update Time: 2025-05-19

(3R,4R)-4-methylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinamine,4-methyl-, (3R,4R)-
• (3R,4R)-4-methylpyrrolidin-3-amine
• EN300-2513578
• 3-Pyrrolidinamine,4-methyl-,cis-(9CI)
• 3-Pyrrolidinamine,4-methyl-,(3R-cis)-(9CI)
• EN300-7315495
• 144238-34-6
• SCHEMBL10576892
• 113617-67-7
• rac-(3R,4R)-4-methylpyrrolidin-3-amine
• starbld0003391
• Rel-(3R,4R)-4-methylpyrrolidin-3-amine

• Inchi： 1S/C5H12N2/c1-4-2-7-3-5(4)6/h4-5,7H,2-3,6H2,1H3/t4-,5+/m1/s1
• InChI Key： SLTMFXXAJKCIPQ-UHNVWZDZSA-N
• SMILES： N1C[C@@H]([C@H](C)C1)N

Computed Properties

• Exact Mass: 100.100048391g/mol
• Monoisotopic Mass: 100.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 63.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 38Ų

Additional information on (3R,4R)-4-methylpyrrolidin-3-amine

Chemical Profile of (3R,4R)-4-methylpyrrolidin-3-amine (CAS No. 144238-34-6)

(3R,4R)-4-methylpyrrolidin-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 144238-34-6, is a significant compound in the field of pharmaceutical chemistry and drug discovery. This bicyclic amine derivative has garnered attention due to its structural uniqueness and potential biological activities. The compound belongs to the pyrrolidine class, characterized by a saturated heterocyclic structure containing nitrogen, which is a common motif in many bioactive molecules.

The stereochemistry of (3R,4R)-4-methylpyrrolidin-3-amine is crucial for its pharmacological properties. The (3R,4R) configuration implies a specific spatial arrangement of substituents around the pyrrolidine ring, which can influence its interactions with biological targets. This stereochemical precision is often a key factor in the design of drug candidates, as it can affect efficacy, selectivity, and metabolic stability.

In recent years, there has been growing interest in pyrrolidine derivatives as scaffolds for developing novel therapeutic agents. The presence of a methyl group at the 4-position and an amine group at the 3-position in (3R,4R)-4-methylpyrrolidin-3-amine contributes to its potential as a pharmacophore. Such structural features have been explored in various drug classes, including central nervous system (CNS) drugs, where pyrrolidine derivatives exhibit promising activities.

One of the most compelling aspects of (3R,4R)-4-methylpyrrolidin-3-amine is its potential role in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently targeted in oncology and inflammatory diseases. The pyrrolidine core is a well-established motif in kinase inhibitors due to its ability to bind to the ATP-binding pocket of these enzymes. Research has shown that substituents at specific positions on the pyrrolidine ring can modulate binding affinity and selectivity.

Recent studies have highlighted the importance of stereochemistry in kinase inhibitor design. The (3R,4R) configuration of (3R,4R)-4-methylpyrrolidin-3-amine may confer advantages such as improved solubility and reduced toxicity compared to other stereoisomers. This has led to increased interest in synthesizing and evaluating enantiomerically pure pyrrolidine derivatives for therapeutic applications.

The synthesis of (3R,4R)-4-methylpyrrolidin-3-amine presents unique challenges due to its complex stereochemistry. Advanced synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, are often employed to achieve high enantiomeric purity. These methods not only ensure the desired stereochemical configuration but also enhance the overall yield and scalability of production.

In addition to its potential as a kinase inhibitor, (3R,4R)-4-methylpyrrolidin-3-amine has shown promise in other therapeutic areas. For instance, it has been investigated for its effects on neurotransmitter systems relevant to neurological disorders. The compound's ability to interact with specific receptors or enzymes could make it a valuable candidate for treating conditions such as depression or epilepsy.

The pharmacokinetic properties of (3R,4R)-4-methylpyrrolidin-3-amine are also subjects of interest. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its suitability for clinical development. Understanding these properties is essential for optimizing drug formulations and predicting clinical outcomes.

The development of novel drugs often involves a multidisciplinary approach, combining insights from medicinal chemistry, pharmacology, and biotechnology. Computational modeling and high-throughput screening techniques have been instrumental in identifying promising candidates like (3R,4R)-4-methylpyrrolidin-3-amine. These tools allow researchers to predict binding affinities and optimize molecular structures before conducting expensive wet-lab experiments.

In conclusion, (3R,4R)-4-methylpyrrolidin-3-amine (CAS No. 144238-34-6) represents a significant compound with diverse potential applications in pharmaceutical research. Its unique structural features and stereochemistry make it an attractive scaffold for developing novel therapeutic agents. Ongoing research continues to explore its biological activities and pharmacokinetic properties, paving the way for future drug development efforts.